BE“GHE Foundational & Exploratory

Check Availability & Pricing

In-Depth Technical Guide: NSC 404988

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: NSC 404988

Cat. No.: B1362602

For Researchers, Scientists, and Drug Development Professionals

Abstract

NSC 404988, also known by its chemical name N,N-Diethyl-4-chlorobenzamide, is a small
molecule with the formula C11H14CINO. While its chemical properties are well-defined, publicly
available data on its biological activity, mechanism of action, and associated signaling
pathways are exceedingly scarce. This guide provides a comprehensive overview of the
available chemical information for NSC 404988 and details the extensive search for biological
data, concluding with the current state of knowledge.

Chemical Properties

NSC 404988 is a benzamide-based compound. Its core structure consists of a
chlorobenzamide moiety with two ethyl groups attached to the amide nitrogen.
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Property Value Source
, N,N-Diethyl-4-

Chemical Name _ PubChem
chlorobenzamide

NSC Number 404988 NCI DTP

CAS Number 7461-38-3 MOLNOVA[1]

Molecular Formula C11H14CINO MOLNOVA[1]

Molecular Weight 211.69 g/mol MOLNOVA[1]
CCN(CC)C(=0)C1=CC=C(C=

SMILES PubChem
C1)Cl

Physical Description Solid (predicted) N/A

Solubility No data available N/A

Search for Biological Activity Data

An exhaustive search for biological activity data for NSC 404988 was conducted across
multiple databases and scientific literature repositories. This included targeted searches for its
mechanism of action, potential therapeutic applications, and any associated experimental
protocols.

National Cancer Institute (NCI) Developmental
Therapeutics Program (DTP)

Given the "NSC" designation, a primary focus of the investigation was the NCI DTP database,
which houses data from the NCI-60 Human Tumor Cell Line Screen. This screen has been a
cornerstone of anticancer drug discovery for decades. A direct query of the NCI DTP public
database was performed to ascertain if NSC 404988 had been subjected to this screening
panel.

Conclusion of the NCI DTP Database Search: As of the date of this guide, there is no publicly
available data for NSC 404988 in the NCI DTP database. This indicates that either the
compound was never tested in the NCI-60 screen, or the results have not been publicly
released.
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Scientific Literature and Patent Search

A comprehensive search of scientific literature databases (including PubMed, Scopus, and
Google Scholar) and patent databases was conducted using the terms "NSC 404988" and
"N,N-Diethyl-4-chlorobenzamide."

Findings: The search did not yield any peer-reviewed publications detailing the biological
activity, mechanism of action, or any experimental studies of NSC 404988. The compound is
mentioned in chemical vendor catalogs and is described as a potential intermediate in the
synthesis of pharmaceuticals and agrochemicals, such as herbicides and insecticides.
However, no specific biological data or therapeutic applications were identified.

Experimental Protocols

Due to the absence of published biological studies, no experimental protocols for NSC 404988
can be provided.

Signaling Pathways and Logical Relationships

Without any data on the biological activity or mechanism of action of NSC 404988, it is not
possible to delineate any associated signaling pathways or create logical diagrams.

Summary and Future Directions

NSC 404988 is a well-characterized chemical entity with a defined structure and basic physical
properties. However, a thorough and extensive search of publicly available resources reveals a
significant gap in the understanding of its biological effects. The lack of data in the NCI DTP
database and the absence of any dedicated research publications mean that its potential as a
therapeutic agent or a research tool remains unevaluated.

For researchers, scientists, and drug development professionals interested in this compound,
the following steps would be necessary to elucidate its core properties:

o Acquisition and Purity Analysis: Obtain a sample of NSC 404988 from a reputable chemical
vendor and confirm its identity and purity using standard analytical techniques (e.g., NMR,
Mass Spectrometry, HPLC).
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« Initial Biological Screening: Subject the compound to a broad panel of biological assays to
identify any potential activity. This could include cytotoxicity screening against a panel of
cancer cell lines (such as the NCI-60), antimicrobial assays, or receptor binding assays.

o Mechanism of Action Studies: If any significant biological activity is identified, further studies
would be required to determine its mechanism of action. This could involve target
identification, pathway analysis, and in vivo studies.

Until such studies are conducted and the results are made publicly available, NSC 404988
remains a molecule with unknown biological potential.

Diagrams

As no biological data, experimental workflows, or signaling pathways for NSC 404988 are
available, no diagrams can be generated.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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